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Compound of Interest

Compound Name: 2-lodopentane

Cat. No.: B127505

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2-
iodopentane (CAS No. 637-97-8), a versatile secondary alkyl iodide crucial for various
applications in organic synthesis, including pharmaceutical and agrochemical research.[1] The
document details current suppliers, product specifications, and pricing, alongside
representative experimental protocols for its use in key synthetic transformations.

Commercial Suppliers and Product Specifications

2-lodopentane is readily available from a range of chemical suppliers, catering to needs from
small-scale research to bulk quantities. Purity levels typically range from 95% to over 98%. The
following table summarizes the offerings from several prominent suppliers.
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. . Available ]
Supplier Purity . Price (USD) Notes
Quantities
$389.00 (100 .
_ Lead time of 3-4
Biosynth[2] 100mg, 1g mg), $1,239.00
weeks.
(19)
Varies by
supplier. e.g.,
AHH: $710.00
(100g, 98%); :
i Marketplace with
American )
LookChem][3] 95% - 98% 5mg-100g multiple
Custom
) distributors.
Chemicals:
$496.54 (5mg,
95%); TRC:
$185.00 (500mg)
Santa Cruz For research use
Biotechnology[4] only.
Notes its use as
a substrate for
Benchchem|[5] studying
nucleophilic
substitution.
Lists multiple
suppliers,
MOLBASE[6] 96% - =298% lg-1ton S
primarily based
in China.
Provides general
CymitQuimica[l chemical and
ymitQ 8 Min. 95%
[7] safety
information.
Career Henan Listed on
_ 98% 29
Chemical Co.[6] MOLBASE.
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Chengdu
SinoStandards Listed on
) 98% lg
Bio-Tech Co.,Ltd. MOLBASE.
(6]
Tetrahedron Listed on
o 96% 25 kg, 1 ton
Scientific Inc.[6] MOLBASE.

Disclaimer: Prices and availability are subject to change. Please consult the supplier's website
for the most current information.

Key Synthetic Applications and Experimental
Protocols

As a secondary alkyl iodide, 2-iodopentane is a valuable reagent in synthetic organic
chemistry. The carbon-iodine bond is the weakest among the carbon-halogen bonds, making
the iodine atom an excellent leaving group in nucleophilic substitution and elimination
reactions.[5] It serves as a key intermediate for introducing the pentan-2-yl group into
molecules and for stereochemical studies.[5]

Nucleophilic Substitution (SN2) Reactions

2-lodopentane is an excellent substrate for SN2 reactions, where a nucleophile attacks the
carbon atom bearing the iodine, leading to inversion of stereochemistry. A common application
is the synthesis of other 2-substituted pentane derivatives.

Representative Protocol: Synthesis of an Azide via SN2 Reaction

This protocol is a generalized procedure based on microwave-assisted synthesis of alkyl
azides.[8]

Materials:
e 2-lodopentane

e Sodium azide (NaNs)
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o Water (as solvent)

e Microwave reactor

e Round-bottom flask

o Magnetic stirrer

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)
e Rotary evaporator

Procedure:

» In a microwave-safe reaction vessel, combine 2-iodopentane (1.0 eq.), sodium azide (1.2-
1.5 eq.), and water.

o Seal the vessel and place it in the microwave reactor.

« Irradiate the mixture at a set temperature (e.g., 100-150 °C) for a specified time (e.g., 10-30
minutes), with stirring.

 After the reaction is complete, cool the vessel to room temperature.

o Transfer the mixture to a separatory funnel and extract the product with an organic solvent
(e.q., diethyl ether or ethyl acetate).

e Wash the combined organic layers with water and brine.

e Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator to yield the crude 2-azidopentane.

» Purify the product as necessary, typically by column chromatography.

Grignard Reagent Formation
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2-lodopentane can be used to prepare the corresponding Grignard reagent, pentan-2-
ylmagnesium iodide. This organometallic reagent is a powerful nucleophile and strong base,
widely used for forming new carbon-carbon bonds.

Representative Protocol: Formation of Pentan-2-ylmagnesium lodide
This protocol is a generalized procedure for Grignard reagent formation.[4][9][10]

Materials:

2-lodopentane

e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)
 lodine crystal (for activation)

e Three-neck round-bottom flask, flame-dried

o Reflux condenser with a drying tube

e Addition funnel

o Magnetic stirrer

 Inert atmosphere (e.g., nitrogen or argon)
Procedure:

e Set up the flame-dried glassware under an inert atmosphere. Place magnesium turnings
(1.2-1.5 eq.) in the flask.

e Add a small crystal of iodine to activate the magnesium surface.

 In the addition funnel, prepare a solution of 2-iodopentane (1.0 eq.) in the anhydrous
solvent.
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e Add a small portion of the 2-iodopentane solution to the magnesium turnings. The reaction

may need gentle warming to initiate, which is often indicated by bubbling and the

disappearance of the iodine color.

o Once the reaction has started, add the remaining 2-iodopentane solution dropwise at a rate

that maintains a gentle reflux.

 After the addition is complete, continue to stir the mixture (with gentle heating if necessary)

until the magnesium is consumed.

o The resulting grey/brown solution is the Grignard reagent, which should be used immediately

in the subsequent reaction step.

Visualization of Synthetic Pathways

The following diagram illustrates the central role of 2-iodopentane as a precursor in common

synthetic transformations.
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Caption: Key synthetic pathways involving 2-lodopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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